3-Amino-2-hydroxyheptanoic acid
Overview
Description
3-Amino-2-hydroxyheptanoic acid, also known as AHHA, is a non-proteinogenic amino acid. It is synthesized through a series of chemical reactions and has been found to have various applications in scientific research.
Scientific Research Applications
Metabolite Analysis and Disease Biomarkers
3-Amino-2-hydroxyheptanoic acid may be involved in metabolic pathways that have implications for human health. For instance, indolic structure metabolites, including various tryptophan metabolites, have been highlighted for their significance in relation to non-infection diseases. The level of these metabolites in the blood is found to deviate significantly in cardiovascular, brain, or gastrointestinal diseases. Thus, maintaining a normal level of these metabolites could be critical for health, and any relation of 3-amino-2-hydroxyheptanoic acid to these pathways may be of clinical significance (Beloborodova, Chernevskaya, & Getsina, 2020).
Mechanism of Action
Target of Action
3-Amino-2-hydroxyheptanoic acid is a derivative of serine . Serine is an α-amino acid that is used in the biosynthesis of proteins. It contains an amino group, a carboxyl group, and a side chain consisting of a hydroxymethyl group, making it a polar amino acid. It is essential for many pathways in the body, including protein synthesis and as a precursor for several other amino acids.
Biochemical Pathways
It also plays a role in the synthesis of lipids, nucleic acids, and other metabolites .
Pharmacokinetics
The pharmacokinetics of 3-Amino-2-hydroxyheptanoic acid, including its absorption, distribution, metabolism, and excretion (ADME) properties, are not well-studied. As a small molecule, it is likely to be absorbed in the gastrointestinal tract following oral administration. Its distribution in the body would depend on factors such as protein binding and blood flow to various organs. Metabolism would likely occur in the liver, and excretion would likely be via the kidneys .
Action Environment
The action, efficacy, and stability of 3-Amino-2-hydroxyheptanoic acid would likely be influenced by various environmental factors. These could include pH, temperature, and the presence of other molecules in the environment. For example, the activity of many drugs can be affected by the pH of the stomach or intestines, which can influence their absorption and distribution .
properties
IUPAC Name |
3-amino-2-hydroxyheptanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO3/c1-2-3-4-5(8)6(9)7(10)11/h5-6,9H,2-4,8H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLXJKXTUQZYCKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(C(=O)O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-hydroxyheptanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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